Cas no 85896-96-4 (1-fluoro-3-(nitromethyl)benzene)

• Product Name: 1-fluoro-3-(nitromethyl)benzene
• CAS No: 85896-96-4
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• CID: 2191068
• PubChem ID: 21691638
• Update Time: 2025-06-11

1-fluoro-3-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-nitromethyl-benzene
• 1-fluoro-3-(nitromethyl)benzene
• DB-291386
• SCHEMBL3027821
• Z2181775549
• EN300-1832693
• 85896-96-4

• Inchi： 1S/C7H6FNO2/c8-7-3-1-2-6(4-7)5-9(10)11/h1-4H,5H2
• InChI Key： CEEGZYQFCDHVSO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.03825660g/mol
• Monoisotopic Mass: 155.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-fluoro-3-(nitromethyl)benzene

Introduction to 1-fluoro-3-(nitromethyl)benzene (CAS No 85896-96-4)

1-fluoro-3-(nitromethyl)benzene, also known by its CAS registry number 85896-96-4, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a fluorine atom and a nitromethyl group attached to a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of 1-fluoro-3-(nitromethyl)benzene typically involves multi-step reactions, often starting from benzene derivatives and incorporating fluorine and nitro groups through electrophilic substitution or other advanced methodologies. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing demand for sustainable chemical practices.

One of the most notable applications of 1-fluoro-3-(nitromethyl)benzene is in the development of advanced materials, particularly in the field of electronics. The compound serves as a precursor for the synthesis of aromatic polymers with tailored electronic properties, which are essential for applications such as flexible displays and organic light-emitting diodes (OLEDs). Researchers have demonstrated that the incorporation of fluorine and nitro groups enhances the thermal stability and conductivity of these materials, making them highly suitable for next-generation electronic devices.

In addition to its role in materials science, 1-fluoro-3-(nitromethyl)benzene has found utility in medicinal chemistry. The compound is used as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for various therapeutic areas such as cancer and neurodegenerative diseases. Recent studies have highlighted its ability to modulate key cellular pathways, underscoring its potential as a lead compound for drug discovery efforts.

The study of 1-fluoro-3-(nitromethyl)benzene has also contributed to our understanding of aromatic chemistry and intermolecular interactions. Researchers have investigated its reactivity under different conditions, revealing insights into the influence of substituent effects on aromatic systems. These findings have implications for the design of novel chemical reactions and catalysts, further expanding the scope of this versatile compound.

From an environmental perspective, there is growing interest in understanding the fate and behavior of 1-fluoro-3-(nitromethyl)benzene in natural systems. Studies have been conducted to assess its biodegradability and potential impact on aquatic ecosystems, with results indicating that under certain conditions, the compound can undergo microbial degradation. These findings are crucial for ensuring responsible use and disposal practices in industrial settings.

In conclusion, 1-fluoro-3-(nitromethyl)benzene (CAS No 85896-96-4) stands out as a multifaceted compound with applications spanning organic synthesis, materials science, and medicinal chemistry. Its unique structure and functional groups continue to drive innovative research, while advancements in synthetic methodologies ensure its sustainable production and use.